Cas no 70267-76-4 (p-Hydroxy Bestatin)

• Product Name: p-Hydroxy Bestatin
• CAS No: 70267-76-4
• MF: C₁₆H₂₄N₂O₅
• MW: 324.372164726257
• CID: 974904
• PubChem ID: 332037
• Update Time: 2025-10-31

p-Hydroxy Bestatin Chemical and Physical Properties

Names and Identifiers

• Bestatin, P-hydroxy
• OH-Ubenimex
• 2-[[3-amino-2-hydroxy-4-(4-hydroxyphenyl)butanoyl]amino]-4-methylpentanoic acid
• N-(3-Amino-2-hydroxy-4-(4-hydroxyphenyl)-1-oxobutyl)-L-leucine (S-(R*,S*))-
• AKOS040747233
• (2S)-2-[[(2S,3R)-3-amino-2-hydroxy-4-(4-hydroxyphenyl)butanoyl]amino]-4-methylpentanoic acid
• NSC 327461
• L-Leucine, N-(3-amino-2-hydroxy-4-(4-hydroxyphenyl)-1-oxobutyl)-, (S-(R*,S*))-
• p-Hydroxyubenimex
• (-)-N-(2S,3R)-3-(Amino-2-hydroxy-4-(4'-hydroxyphenyl)butyryl)-L-leucine
• 70267-76-4
• p-Hydroxy Bestatin

• Inchi： 1S/C16H24N2O5/c1-9(2)7-13(16(22)23)18-15(21)14(20)12(17)8-10-3-5-11(19)6-4-10/h3-6,9,12-14,19-20H,7-8,17H2,1-2H3,(H,18,21)(H,22,23)
• InChI Key： FRMXVEDKXFUWRZ-UHFFFAOYSA-N
• SMILES： OC(C(NC(C(=O)O)CC(C)C)=O)C(CC1C=CC(=CC=1)O)N

Computed Properties

• Exact Mass: 324.16862
• Monoisotopic Mass: 324.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 133Ų

Experimental Properties

• PSA: 132.88

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Hybrid peptides

Additional information on p-Hydroxy Bestatin

Introduction to p-Hydroxy Bestatin (CAS No: 70267-76-4)

p-Hydroxy Bestatin, chemically designated as (S)-4-hydroxy-4-[(3S)-3-amino-3-hydroxypropyl]-L-proline, is a significant compound in the field of pharmaceutical chemistry and biochemistry. With a CAS number of 70267-76-4, this compound has garnered attention for its potential therapeutic applications, particularly in the modulation of proteolytic enzymes and its role in various biological pathways. The molecular structure of p-Hydroxy Bestatin features a proline derivative, which is a cornerstone in the design of enzyme inhibitors and chaperones.

The compound’s significance stems from its ability to interact with specific proteases, particularly those involved in the degradation of extracellular matrix components and the regulation of inflammatory responses. Recent advancements in molecular biology and pharmacology have highlighted the importance of p-Hydroxy Bestatin in mitigating tissue degradation and promoting wound healing. Its mechanism of action involves the inhibition of neutral endopeptidases, which are critical in maintaining homeostasis in various physiological processes.

One of the most compelling aspects of p-Hydroxy Bestatin is its potential application in treating conditions characterized by excessive proteolytic activity, such as chronic wounds, arthritis, and certain cardiovascular diseases. Studies have demonstrated that p-Hydroxy Bestatin can reduce the activity of matrix metalloproteinases (MMPs), which are enzymes responsible for breaking down collagen and other structural proteins in the extracellular matrix. By inhibiting these enzymes, p-Hydroxy Bestatin helps preserve tissue integrity and facilitates repair processes.

Moreover, the compound has shown promise in preclinical studies as a therapeutic agent for neurodegenerative disorders. The ability of p-Hydroxy Bestatin to modulate proteolytic enzyme activity suggests its potential role in preventing or slowing down neurodegeneration by reducing the accumulation of toxic protein aggregates. This aligns with current research trends that emphasize the importance of proteostasis in maintaining neuronal health.

In recent years, synthetic modifications of p-Hydroxy Bestatin have been explored to enhance its pharmacokinetic properties and target specificity. Researchers have investigated analogs with altered side chains or additional functional groups to improve bioavailability and reduce off-target effects. These efforts are part of a broader trend in drug development aimed at creating more selective and effective therapeutic agents.

The pharmacological profile of p-Hydroxy Bestatin also makes it an attractive candidate for combination therapy. Its ability to interact with multiple biological pathways suggests that it could be used alongside other drugs to achieve synergistic effects. For instance, studies have explored its potential use in conjunction with anti-inflammatory agents to treat chronic inflammatory conditions more effectively.

From a chemical perspective, p-Hydroxy Bestatin is notable for its stereochemistry, which plays a crucial role in its biological activity. The (S)-configuration at the proline ring is essential for its inhibitory properties, underscoring the importance of chirality in drug design. Advances in synthetic chemistry have enabled the efficient production of enantiomerically pure forms of p-Hydroxy Bestatin, which is critical for ensuring therapeutic efficacy and safety.

The compound’s solubility and stability are also areas of active research. Efforts to improve these properties have led to the development of formulations that enhance its bioavailability and shelf life. These advancements are crucial for translating preclinical findings into clinical applications, where formulation science plays a pivotal role.

Future directions in the study of p-Hydroxy Bestatin include exploring its potential as an adjunct therapy in cancer treatment. Preliminary data suggest that it may inhibit tumor-associated proteases, thereby impeding tumor growth and metastasis. While further research is needed to validate these findings, they highlight the broad therapeutic potential of this compound.

Another area of interest is the use of p-Hydroxy Bestatin as a chaperone molecule. Its ability to bind to misfolded proteins and assist in their refolding could make it valuable in treating protein misfolding diseases such as Alzheimer’s and Parkinson’s. This concept aligns with emerging trends in precision medicine, where targeted interventions based on molecular mechanisms are being developed.

In conclusion, CAS No: 70267-76-4 represents a compound with significant therapeutic promise (product name: p-Hydroxy Bestatin). Its ability to modulate proteolytic enzyme activity has opened up new avenues for treating a wide range of diseases. Ongoing research continues to uncover its full potential, paving the way for innovative treatments that leverage its unique chemical properties.